Cas no 2034223-17-9 (4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)benzonitrile)

• Product Name: 4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)benzonitrile
• CAS No: 2034223-17-9
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.3882
• CID: 5347593
• Update Time: 2025-11-05

4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]sulfonylbenzonitrile
• 4-((3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzonitrile
• 4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)benzonitrile

• Inchi： 1S/C16H16N4O3S/c1-12-2-7-16(19-18-12)23-14-8-9-20(11-14)24(21,22)15-5-3-13(10-17)4-6-15/h2-7,14H,8-9,11H2,1H3
• InChI Key： KZOBVMFOBHNOCD-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(C#N)=C([H])C=1[H])(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C(C([H])([H])[H])=NN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 574
• XLogP3: 1.3
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)benzonitrile

4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)benzonitrile: A Comprehensive Overview

The compound 4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)benzonitrile, with CAS No. 2034223-17-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzonitrile group, a sulfonyl group, and a pyrrolidine ring substituted with a 6-methylpyridazine moiety. The combination of these functional groups makes this molecule a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a potent inhibitor of certain kinases, which are critical in various cellular signaling pathways. The sulfonyl group plays a pivotal role in enhancing the molecule's bioavailability and stability, while the benzonitrile group contributes to its ability to interact with specific protein targets. The pyrrolidine ring, substituted with a 6-methylpyridazine group, further enhances the molecule's specificity and selectivity towards its intended targets.

One of the most notable findings from recent research is the compound's ability to modulate key signaling pathways involved in cancer progression. For instance, studies have demonstrated that 4-{[3-(6-methylpyridazin-3-yloxy)pyrrolidin-1-yl]sulfonyl}benzonitrile can effectively inhibit the activity of certain oncogenic kinases, thereby suppressing tumor growth and metastasis. This makes it a potential candidate for the development of targeted cancer therapies.

In addition to its therapeutic potential, this compound has also been investigated for its role in other disease states, such as inflammatory disorders and neurodegenerative diseases. The molecule's unique structure allows it to cross the blood-brain barrier, making it particularly interesting for applications in central nervous system disorders. Researchers have reported promising results in preclinical models, suggesting that this compound could be developed into a novel class of drugs for treating conditions like Alzheimer's disease and multiple sclerosis.

The synthesis of 4-{[3-(6-methylpyridazin-3-yloxy)pyrrolidin-1-yl]sulfonyl}benzonitrile involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis begins with the preparation of the pyrrolidine ring, followed by its substitution with the 6-methylpyridazine group via nucleophilic aromatic substitution. The sulfonylation step is then carried out using appropriate sulfonating agents, and finally, the benzonitrile group is introduced through a coupling reaction.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have confirmed the compound's molecular structure and purity, which are critical for ensuring its reliability in preclinical and clinical studies.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its efficacy and reduce potential side effects. Researchers are also exploring combination therapies that could synergize with this compound's effects, potentially leading to more effective treatment regimens for complex diseases.

In conclusion, 4-{[3-(6-methylpyridazin-3-yloxy)pyrrolidin-1-yl]sulfonyl}benzonitrile represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising therapeutic profile, positions it as a leading candidate for developing innovative treatments across various disease areas. As research continues to unfold, this compound has the potential to make a substantial impact on modern medicine.